Cas no 88510-10-5 (1'-O-benzyl alpha-L-rhamnopyranosyl-(1''->6')-beta-D-glucopyranoside)

1'-O-benzyl alpha-L-rhamnopyranosyl-(1''->6')-beta-D-glucopyranoside structure
88510-10-5 structure
Product Name:1'-O-benzyl alpha-L-rhamnopyranosyl-(1''->6')-beta-D-glucopyranoside
CAS No:88510-10-5
MF:C19H28O10
MW:416.419627189636
CID:2071063
Update Time:2025-03-11

1'-O-benzyl alpha-L-rhamnopyranosyl-(1''->6')-beta-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

    • 1'-O-benzyl alpha-L-rhamnopyranosyl-(1''->6')-beta-D-glucopyranoside
    • 1?-O-benzyl-alpha-L-rhamnopyranosyl-(1??6?)-beta-D-glucopyranoside
    • 7-O-benzyl-alpha-L-rhamnopyranosyl-(1?6)-O-beta-D-glucopyranoside
    • Benzyl 6-O-α-L-rhamnopyranosyl-(1→6)β-D-glucopyranoside
    • benzyl alpha-L-rhamnopyranosyl-(1->6)-beta-D-glucopyranoside
    • hydrangeifolin
    • hydrangeifolin I
    • phenylmethyl 6-O-(6-deoxy-alpha-L-mannopyranosyl)-beta-D-glucopyranoside
    • Benzyl 6-O-(6-deoxy-α-L-mannopyranosyl)-β-D-glucopyranoside
    • Inchi: 1S/C19H28O10/c1-9-12(20)14(22)16(24)18(28-9)27-8-11-13(21)15(23)17(25)19(29-11)26-7-10-5-3-2-4-6-10/h2-6,9,11-25H,7-8H2,1H3
    • InChI Key: SMUMBCREXHTKFN-UHFFFAOYSA-N
    • SMILES: CC1C(O)C(O)C(O)C(OCC2C(O)C(O)C(O)C(OCC3C=CC=CC=3)O2)O1
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